ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate

• IUPAC Name: ethyl 3-(4-benzamidophenyl)-2-cyano-3-oxopropanoate
• InChI: InChI=1S/C19H16N2O4/c1-2-25-19(24)16(12-20)17(22)13-8-10-15(11-9-13)21-18(23)14-6-4-3-5-7-14/h3-11,16H,2H2,1H3,(H,21,23)
• InChI Key: DGWZEIICLWPFOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C#N)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

Ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate, also known as EBP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. EBP is a derivative of 2-cyanoacrylic acid and benzoylphenylamine, and its chemical structure is shown below:

Mechanism of Action

The mechanism of action of ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate is primarily based on its ability to inhibit the activity of certain enzymes, such as dihydrofolate reductase and thymidylate synthase. These enzymes are involved in the synthesis of DNA and RNA, and their inhibition can lead to the disruption of cell growth and proliferation.
This compound achieves its inhibitory effect by binding to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzymatic reaction. The binding of this compound to the enzyme is highly specific, and its affinity for the active site can be modulated by varying the chemical structure of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibitory effect on enzyme activity. Inhibition of dihydrofolate reductase and thymidylate synthase can lead to the disruption of DNA and RNA synthesis, ultimately leading to cell death.
In addition to its anti-cancer activity, this compound has also been shown to possess anti-inflammatory and antioxidant properties. These effects are thought to be related to its ability to modulate the activity of certain enzymes and signaling pathways involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate in laboratory experiments include its high purity and specificity for certain enzymes and proteins. Its unique chemical structure also allows for the design of specific analogs and derivatives that can be used to study the structure-activity relationship of enzymes and proteins.
The limitations of using this compound in laboratory experiments include its complex synthesis process and high cost. The compound is also highly reactive and requires careful handling and storage to maintain its stability and purity.

Future Directions

There are several future directions for research on ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate, including:
1. Development of new analogs and derivatives with improved potency and selectivity for specific enzymes and proteins.
2. Investigation of the potential applications of this compound in the synthesis of new organic materials with unique properties.
3. Study of the biochemical and physiological effects of this compound in different disease models, including cancer, inflammation, and oxidative stress.
4. Exploration of the potential use of this compound as a tool for studying protein-ligand interactions and enzyme inhibition.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Its unique chemical structure and inhibitory effects on enzymes and proteins make it a promising candidate for the development of new drugs and materials. Further research is needed to fully understand the potential of this compound and its derivatives in various scientific fields.

Synthesis Methods

Ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate can be synthesized through a multi-step process that involves the reaction of 2-cyanoacrylic acid with benzoylphenylamine in the presence of a catalyst. The resulting product is then subjected to esterification using ethyl alcohol to obtain this compound in high purity. The synthesis of this compound is a complex process that requires precise control of reaction conditions and purification steps to ensure the production of a high-quality product.

Scientific Research Applications

Ethyl 3-[4-(benzoylamino)phenyl]-2-cyano-3-oxopropanoate has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer and other diseases. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, making it a promising anti-cancer agent.
In biochemistry, this compound has been used as a tool for studying the mechanisms of enzyme inhibition and protein-ligand interactions. Its unique chemical structure allows it to bind to specific sites on enzymes and proteins, providing valuable insights into their function and regulation.
In materials science, this compound has been utilized in the synthesis of various organic materials, such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it a useful building block for the design of new materials with unique properties.